Cas no 1251710-15-2 (2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine)

• Product Name: 2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine
• CAS No: 1251710-15-2
• MF: C₁₈H₁₄N₈O₂
• MW: 374.356161594391
• CID: 6275153
• PubChem ID: 49669998
• Update Time: 2025-07-20

2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine
• 1251710-15-2
• (3-(1H-tetrazol-1-yl)phenyl)(3-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
• VU0529938-1
• 2-(5-{1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine
• [3-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-[3-(tetrazol-1-yl)phenyl]methanone
• F6036-0239
• AKOS024529637

• Inchi： 1S/C18H14N8O2/c27-18(12-4-3-5-14(8-12)26-11-20-23-24-26)25-9-13(10-25)17-21-16(22-28-17)15-6-1-2-7-19-15/h1-8,11,13H,9-10H2
• InChI Key： OFPUQVSTDMEAQN-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(C3C=CC=C(C=3)N3C=NN=N3)=O)C2)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 374.12397172g/mol
• Monoisotopic Mass: 374.12397172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 116Ų

Additional information on 2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine

Introduction to 2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine and Its Significance in Modern Chemical Biology

2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine, identified by its CAS number 1251710-15-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The intricate arrangement of rings and substituents in its structure makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound's structure is characterized by the presence of several key motifs: a pyridine core, an azetidine ring substituted with a benzoyl group, and an 1,2,4-triazole moiety linked to an oxadiazole ring. Each of these components plays a crucial role in determining the compound's reactivity and interactions with biological targets. The tetrazole group, in particular, is known for its ability to act as a bioisostere for carboxylic acids, which can enhance binding affinity and selectivity in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural features of 2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyridine make it an excellent candidate for this approach. The combination of the pyridine, azetidine, and triazole moieties provides multiple sites for interaction with biological receptors, potentially leading to enhanced efficacy and reduced side effects compared to traditional single-target drugs.

In the context of current research, this compound has garnered attention for its potential applications in the treatment of various diseases. Studies have suggested that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The presence of the tetrazole group is particularly noteworthy, as it has been shown to modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation.

The benzoylazetidine moiety further contributes to the compound's pharmacological profile by providing a hydrophobic surface that can interact favorably with lipid-rich environments found in cell membranes. This feature is particularly relevant for designing drugs that need to cross cell membranes or interact with membrane-bound receptors. Additionally, the oxadiazole ring introduces a polar region that can engage in hydrogen bonding with polar residues on biological targets, enhancing binding stability.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-throughput screening (HTS) and computational methods have been increasingly used to identify promising candidates like 2-(5-{1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoylazetidin-3-yl}-1,2,4-o<0x2019>xadiazol<0x2019>3-y<0x2019>l)pyridine, which can then be optimized further through iterative design cycles. The availability of detailed structural information allows researchers to predict how modifications to the molecule might affect its biological activity.

Recent publications have demonstrated the utility of similar heterocyclic compounds in addressing complex diseases such as cancer and neurodegenerative disorders. The ability of 2-(5-{1<0x2019>3-(1H<0x2019>1<0x2019>,2<0x2019>,3<0x2019>,4<0x2019>-tetrazol<0x2019><0x2019>1<0x2019>-yl)benzoylazetidin<0x2019><0x2019>3-y<0x2019><0x2019>}pyridine to modulate multiple targets suggests that it could be a valuable tool for developing novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex ring systems efficiently. The use of modern spectroscopic methods like NMR spectroscopy and mass spectrometry allows researchers to confirm the structural integrity of the final product at each stage of synthesis.

In conclusion, 125171015–2 identifies a structurally complex but promising molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.